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Compound of Interest

Compound Name: Lithium molybdate

Cat. No.: B1670640

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermal properties of
lithium molybdate (Li2M0Oa), a material of increasing interest in various scientific and
technological fields. This document summarizes key quantitative data, details relevant
experimental protocols, and presents visual representations of experimental workflows to
facilitate a deeper understanding of the material's behavior under thermal stress.

Core Thermal Properties

Lithium molybdate is a white crystalline solid at room temperature, known for its stability and
specific thermal characteristics. A summary of its key thermal properties is presented below,
with detailed discussions in the subsequent sections.

Data Summary

Thermal Property Value Temperature (K) Citation
Melting Point 705 °C (978 K) 978 [1][2]
Heat Capacity (Cp) See Table 2 6 - 819 [3114]

Coefficient of Thermal

) See Table 3 293 -923 [5]
Expansion (CTE)

o Data not available in
Thermal Conductivity )
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Melting Point

The melting point of lithium molybdate is consistently reported as 705 °C (978 K).[1][2] This
relatively high melting point indicates strong ionic bonding within the crystal lattice.

Experimental Protocol: Differential Scanning
Calorimetry (DSC)

The melting point of inorganic compounds like lithium molybdate is typically determined using
Differential Scanning Calorimetry (DSC).

Methodology:

o Sample Preparation: A small, accurately weighed sample of high-purity lithium molybdate
(typically 5-10 mg) is placed in an inert crucible, commonly made of aluminum or platinum.
An empty, hermetically sealed crucible is used as a reference.

 Instrument Setup: The sample and reference crucibles are placed in the DSC furnace. The
furnace is then programmed to heat at a constant rate, for example, 10 K/min, under a
controlled atmosphere, such as dry nitrogen, to prevent any unwanted reactions.

o Measurement: The DSC instrument measures the difference in heat flow required to
increase the temperature of the sample and the reference. As the sample melts, it absorbs a
significant amount of heat at a constant temperature (the enthalpy of fusion), resulting in a
distinct endothermic peak in the DSC thermogram.

» Data Analysis: The onset temperature of the melting peak is typically taken as the melting
point of the substance. The area under the peak is proportional to the enthalpy of fusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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